Cas no 1699972-27-4 (tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate
• CAS No: 1699972-27-4
• MF: C₁₃H₂₄INO₃
• MW: 369.239036560059
• CID: 6474882
• PubChem ID: 114771930
• Update Time: 2025-05-21

tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate
• 1699972-27-4
• EN300-1135962

• Inchi： 1S/C13H24INO3/c1-5-17-13(10-14)6-8-15(9-7-13)11(16)18-12(2,3)4/h5-10H2,1-4H3
• InChI Key： LZPUHUPDXCXQBM-UHFFFAOYSA-N
• SMILES： ICC1(CCN(C(=O)OC(C)(C)C)CC1)OCC

Computed Properties

• Exact Mass: 369.08009g/mol
• Monoisotopic Mass: 369.08009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 1699972-27-4)

Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₆INO₃, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a tert-butyl group, an ethoxy group, and an iodomethyl moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1699972-27-4 provides a unique identifier for this compound, ensuring precise recognition and differentiation in scientific literature and databases. This numbering system is crucial for researchers to accurately reference and retrieve information related to the compound's properties, synthesis methods, and applications. The structure of Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate is highly intricate, featuring a piperidine core that is a common scaffold in many pharmacologically active compounds. The tert-butyl group enhances the lipophilicity of the molecule, while the ethoxy group introduces a polar region that can interact with biological targets. The iodomethyl group, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their potential applications in drug discovery. Piperidine-based compounds have been extensively studied for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate stands out as a promising candidate for further exploration due to its structural complexity and functional diversity.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The iodomethyl group allows for facile introduction of aryl or vinyl groups via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures that mimic natural products or designed heterocycles. For instance, researchers have utilized this compound to synthesize novel piperidine-based ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug development.

Moreover, the tert-butyl group provides steric hindrance, which can be strategically employed to improve binding affinity or selectivity in drug-like molecules. This feature is particularly valuable in designing molecules that need to interact with specific binding pockets on biological targets without off-target effects. The ethoxy group also contributes to the overall solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated and halogenated piperidine derivatives in drug design. The presence of an iodine atom in Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate makes it an attractive precursor for introducing fluorine or other halogens through metal-halogen exchange reactions. These modifications can significantly enhance metabolic stability and binding interactions with biological targets.

The compound has also been explored in the context of developing novel antiviral agents. Piperidine derivatives have shown promise as inhibitors of viral proteases and polymerases, which are essential for viral replication. The structural features of Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate make it a potential candidate for designing molecules that can disrupt viral life cycles.

In conclusion, Tert-butyl 4-ethoxy-4-(iodomethyl)piperidine-1-carboxylate (CAS No. 1699972-27-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex bioactive molecules. As research continues to uncover new applications for piperidine derivatives, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.